Cas no 112009-96-8 (Proline, 5-ethenyl-,ethyl ester, cis- (9CI))

• Product Name: Proline, 5-ethenyl-,ethyl ester, cis- (9CI)
• CAS No: 112009-96-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 129487
• PubChem ID: 10261499
• Update Time: 2025-04-19

Proline, 5-ethenyl-,ethyl ester, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Proline, 5-ethenyl-,ethyl ester, cis- (9CI)
• Proline, 5-ethenyl-, ethyl ester, cis- (9CI)
• (2S,5R)-Ethyl 5-vinylpyrrolidine-2-carboxylate
• 112009-96-8
• Ethyl (2S,5R)-5-ethenylpyrrolidine-2-carboxylate

• Inchi： 1S/C9H15NO2/c1-3-7-5-6-8(10-7)9(11)12-4-2/h3,7-8,10H,1,4-6H2,2H3/t7-,8-/m0/s1
• InChI Key： ZAOGTANDWGQXED-YUMQZZPRSA-N
• SMILES： O(CC)C([C@@H]1CC[C@H](C=C)N1)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33